An In-depth Technical Guide to 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-
An In-depth Technical Guide to 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-, also known by its IUPAC name 3-[2-(3-aminopropoxy)ethoxy]propan-1-amine, is a diamine compound with a flexible diether linkage. Its unique structure, combining hydrophilic ether groups and reactive primary amine functionalities, makes it a versatile building block in various chemical and biomedical applications. This technical guide provides a comprehensive overview of its chemical properties, synthesis, and its emerging roles in polymer chemistry, drug delivery, and gene therapy, with a focus on experimental data and protocols for the scientific community.
Chemical and Physical Properties
1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- is a colorless to light yellow liquid under standard conditions. Its key physicochemical properties are summarized in the table below.[1]
| Property | Value | Reference |
| Molecular Formula | C8H20N2O2 | [2] |
| Molecular Weight | 176.26 g/mol | [2] |
| CAS Number | 2997-01-5 | [2] |
| IUPAC Name | 3-[2-(3-aminopropoxy)ethoxy]propan-1-amine | [2] |
| Synonyms | Di(3-aminopropoxy)ethane, 3,3'-(Ethylenedioxy)bispropylamine, Ethylene glycol bis(3-aminopropyl) ether | [2][3] |
| Boiling Point | 127-130 °C (at 7 mmHg) | [1] |
| Density | 0.9837 g/cm³ | [1] |
| Vapor Pressure | 10 Pa at 20°C | [1] |
| Water Solubility | 1000 g/L at 20°C | [1] |
| pKa | 10.01 ± 0.10 (Predicted) | [1] |
| LogP | -1.24 at 21.6°C | [1] |
Synthesis
The synthesis of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- can be achieved through several routes, primarily involving the reaction of 1,2-bis(2-chloroethoxy)ethane with an excess of ammonia or through a multi-step process involving cyanoethylation followed by reduction.
General Synthesis Methodologies
General methods for the synthesis of this compound include:
-
Etherification: Reacting propanamine with ethylene glycol under acidic conditions.[4]
-
Condensation Reactions: Starting from simpler amines and alcohols with controlled heating and water removal.[4]
-
Reduction Reactions: Utilizing reducing agents on suitable precursors.[4]
A more specific, though still general, laboratory-scale synthesis involves a two-step process:
-
Cyanoethylation of 1,2-ethanediol: Reaction of 1,2-ethanediol with acrylonitrile to form the dinitrile intermediate, 3,3'-[1,2-ethanediylbis(oxy)]bis(propanenitrile).
-
Reduction of the dinitrile: The resulting dinitrile is then reduced to the corresponding diamine using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.
Applications in Polymer Chemistry
The bifunctional nature of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- makes it a valuable monomer and crosslinking agent in polymer synthesis. The primary amine groups can readily participate in polymerization reactions, while the flexible ether backbone imparts desirable properties to the resulting polymers, such as hydrophilicity and biocompatibility.
Use as a Curing Agent for Epoxy Resins
The amine functional groups are highly reactive towards epoxide rings, making this compound an effective curing agent for epoxy resins.[3] The crosslinking reaction forms a durable, thermoset polymer network.
Incorporation into Biocompatible Polymers
Its hydrophilic and flexible nature makes it a suitable component for creating biocompatible polymers for various biomedical applications. These polymers are being investigated for use in medical devices and drug delivery systems.[5][6][7]
Role in Drug and Gene Delivery
The potential of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- in drug and gene delivery is an active area of research. Its ability to be incorporated into polymers and nanoparticles allows for the development of sophisticated delivery vehicles.
Component of Polymer-Based Drug Delivery Systems
This diamine can be used as a linker to conjugate drugs to a polymer backbone, forming polymer-drug conjugates. The flexible ether chain can enhance the solubility and bioavailability of hydrophobic drugs.
Surface Modification of Nanoparticles
The amine groups can be used to functionalize the surface of nanoparticles. This modification can alter the surface charge, influencing cellular uptake and cytotoxicity. Positively charged nanoparticles often exhibit enhanced cellular uptake due to electrostatic interactions with the negatively charged cell membrane.[6]
Gene Delivery Vectors
Cationic polymers are widely investigated for their ability to condense and protect nucleic acids (DNA and RNA) and facilitate their delivery into cells. The primary amine groups of 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- can be protonated at physiological pH, imparting a positive charge to polymers containing this moiety. This makes them promising candidates for the development of non-viral gene delivery vectors.
Experimental Protocols
Detailed experimental protocols for the synthesis and application of this compound are often proprietary or described within the context of specific research. However, based on general chemical principles and related literature, the following represents a plausible laboratory-scale synthesis protocol.
Illustrative Synthesis Protocol
Step 1: Synthesis of 3,3'-[1,2-ethanediylbis(oxy)]bis(propanenitrile)
-
To a stirred solution of 1,2-ethanediol (1 equivalent) in dioxane, add a catalytic amount of a strong base (e.g., sodium hydroxide).
-
Slowly add acrylonitrile (2.2 equivalents) dropwise to the reaction mixture at a controlled temperature (e.g., 20-30°C).
-
After the addition is complete, continue stirring at room temperature for 24 hours.
-
Neutralize the catalyst with an acid (e.g., acetic acid).
-
Remove the solvent under reduced pressure.
-
Purify the resulting dinitrile by vacuum distillation.
Step 2: Reduction to 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis-
-
In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), prepare a suspension of lithium aluminum hydride (LiAlH4) (excess) in anhydrous diethyl ether or tetrahydrofuran (THF).
-
Cool the suspension to 0°C in an ice bath.
-
Slowly add a solution of 3,3'-[1,2-ethanediylbis(oxy)]bis(propanenitrile) (1 equivalent) in the same anhydrous solvent to the LiAlH4 suspension.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours.
-
Cool the reaction mixture to 0°C and carefully quench the excess LiAlH4 by the sequential addition of water, 15% aqueous sodium hydroxide, and then water again.
-
Filter the resulting aluminum salts and wash them thoroughly with the solvent.
-
Dry the combined organic filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude diamine.
-
Purify the product by vacuum distillation.
Safety and Handling
1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- is classified as a corrosive substance. It can cause severe skin burns and eye damage. It may also be harmful if swallowed or in contact with skin. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.
Signaling Pathways
As a diamine, 1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- belongs to the broader class of polyamines. While specific signaling pathways directly modulated by this compound are not yet well-documented, polyamines, in general, are known to play crucial roles in various cellular processes, including cell growth, proliferation, and differentiation.[2][8][9] They can influence signaling pathways by interacting with negatively charged macromolecules like DNA, RNA, and proteins.[2]
Below is a generalized diagram of the polyamine metabolic pathway, which illustrates the synthesis and catabolism of natural polyamines. This provides a conceptual framework for understanding how a synthetic diamine might interact with or influence these fundamental cellular processes.
Caption: Generalized polyamine metabolic pathway.
Conclusion
1-Propanamine, 3,3'-[1,2-ethanediylbis(oxy)]bis- is a chemical compound with significant potential, particularly in the fields of polymer science and biomedical applications. Its unique combination of reactive amine groups and a flexible, hydrophilic diether core makes it an attractive building block for creating advanced materials. While its direct biological activity and interaction with specific signaling pathways are still under investigation, its role as a component in drug and gene delivery systems is a promising area of future research. Further studies are warranted to fully elucidate its potential and to develop detailed, optimized protocols for its various applications.
References
- 1. 1-Propanamine,3,3'-[oxybis(2,1-ethanediyloxy)]bis-- [borenpharm.com]
- 2. Polyamines and related signaling pathways in cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Polyamines: Functions, Metabolism, and Role in Human Disease Management - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Biocompatible Polymer Nanoparticles for Drug Delivery Applications in Cancer and Neurodegenerative Disorder Therapies [mdpi.com]
- 6. The role of surface charge in cellular uptake and cytotoxicity of medical nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
- 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 8. The role of polyamine metabolism in cellular function and physiology - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
